Cas no 23578-51-0 (2,7-Octadienol)

• Product Name: 2,7-Octadienol
• CAS No: 23578-51-0
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00191472
• CID: 263125
• PubChem ID: 87574234
• Update Time: 2025-05-19

2,7-Octadienol Chemical and Physical Properties

Names and Identifiers

• 2,7-Octadien-1-ol
• 2,7-Octadienol (cis- and trans- mixture)
• 2,7-OCTADIENOL
• 2,7-Octadienol(Cis And Trans Mixture)
• 1-hydroxy-2,7-octadiene
• 1-octa-2,7-dienol
• 2,7-Octadiene-1-ol
• 2,7-Octadienol&octa-2,7-dienol
• 2,7-octanedienol
• octa-2,7-dien-1-ol
• Octadienolcisandtransmixture
• octadienyl alcohol
• YHYGSIBXYYKYFB-VOTSOKGWSA-N
• (2E)-octa-2,7-dien-1-ol
• 2,7-Octadienol(cis+trans)
• SCHEMBL514948
• (2E)-octa-2, 7-dien-1-ol
• 4,4-BIS(DIMETHYLAMINO)BENZIL
• LS-13475
• 62179-18-4
• A878208
• (2E)-2,7-Octadien-1-ol #
• (E)-octa-2,7-dien-1-ol
• YAA57851
• MFCD00191472
• CS-0449877
• 23578-51-0
• Q63396221
• 2,7-Octadienol

• MDL： MFCD00191472
• Inchi： 1S/C8H14O/c1-2-3-4-5-6-7-8-9/h2,6-7,9H,1,3-5,8H2/b7-6+
• InChI Key： YHYGSIBXYYKYFB-VOTSOKGWSA-N
• SMILES： OC/C=C/CCCC=C

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0,87 g/cm3
• Melting Point: No data available
• Boiling Point: 197.8±19.0 °C at 760 mmHg
• Flash Point: 83°C
• Refractive Index: 1.4590-1.4630
• PSA: 20.23000
• LogP: 1.89120
• Solubility: Not determined

2,7-Octadienol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H227-H312-H315-H318
• Warning Statement： P210-P264-P280-P302+P352+P312+P362+P364-P305+P351+P338+P310-P370+P378-P403+P235-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：RG5425000
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,7-Octadienol

Professional Introduction to Compound with CAS No. 23578-51-0 and Product Name: 2,7-Octadienol

2,7-Octadienol, identified by the Chemical Abstracts Service Number (CAS No.) 23578-51-0, is a compound of significant interest in the field of organic chemistry and its applications in pharmaceuticals, agrochemicals, and material science. This introduction provides a comprehensive overview of the compound's chemical properties, synthesis methods, and its emerging applications based on the latest research findings.

The molecular structure of 2,7-Octadienol consists of an octane backbone with two double bonds located at the 2nd and 7th carbon positions, making it a diene compound. This structural feature endows it with unique reactivity and potential utility in various chemical transformations. The presence of hydroxyl groups at both ends of the molecule enhances its solubility in polar solvents and makes it a versatile intermediate in organic synthesis.

In recent years, 2,7-Octadienol has garnered attention due to its role as a precursor in the synthesis of bioactive molecules. Research has demonstrated its effectiveness in the preparation of complex natural products and pharmacologically active compounds. For instance, studies have shown that derivatives of 2,7-Octadienol can be incorporated into structures mimicking signaling molecules in biological systems, offering potential applications in drug discovery.

The synthesis of 2,7-Octadienol typically involves catalytic hydrogenation or polymerization reactions starting from simpler olefins. Advanced synthetic methodologies have been developed to improve yield and purity, making it more accessible for industrial applications. Recent advancements in green chemistry have also focused on optimizing these processes to minimize environmental impact while maintaining high efficiency.

One of the most promising areas of research involving 2,7-Octadienol is its application as a monomer in polymer chemistry. The compound's dual double-bond functionality allows for cross-linking reactions, leading to the formation of novel polymers with tailored properties. These polymers exhibit enhanced mechanical strength and thermal stability, making them suitable for use in high-performance materials such as coatings and adhesives.

Additionally, 2,7-Octadienol has been explored for its potential role in renewable energy storage systems. Its ability to participate in redox reactions makes it a candidate for use in organic batteries or supercapacitors. Researchers are investigating its compatibility with existing electrode materials to develop more efficient energy storage solutions that could contribute to sustainable energy technologies.

In the realm of pharmaceuticals, 2,7-Octadienol derivatives have shown promise as intermediates for synthesizing anti-inflammatory and antimicrobial agents. The compound's structural motif is reminiscent of several bioactive natural products known for their therapeutic effects. By modifying its functional groups, chemists can generate libraries of compounds for high-throughput screening against various disease targets.

The industrial production of 2,7-Octadienol is also being optimized to meet growing demand from multiple sectors. Continuous flow reactors have been employed to enhance reaction rates and scalability while reducing waste generation. These innovations align with global trends toward more sustainable manufacturing practices.

Economic considerations play a significant role in the commercial viability of 2,7-Octadienol. Market analysis indicates steady growth driven by increasing research investments and expanding applications across industries. As regulatory frameworks evolve to encourage sustainable chemistry practices further development is anticipated both academically and commercially.

Future research directions for 2,7-Octadienol include exploring its potential as a building block for advanced materials such as conductive polymers or liquid crystals used in electronic devices. The compound's unique electronic properties make it an attractive candidate for next-generation display technologies where performance requirements are continuously rising.

Collaborative efforts between academia and industry are essential to accelerate progress toward these goals while ensuring reproducibility standards are met across different research groups worldwide. Open access publications sharing synthetic protocols will also facilitate broader adoption by researchers studying related topics.

In conclusion,2,7-octadienol (CAS No.) represents a multifaceted compound with broad utility spanning multiple scientific disciplines Its continued study promises not only new insights into fundamental chemical processes but also practical innovations that could benefit society through improved materials technologies healthcare solutions renewable energy systems